N-(2-chlorobenzyl)-2H-1,2,4-benzothiadiazine-3-carboxamide 1,1-dioxide

• IUPAC Name: N-[(2-chlorophenyl)methyl]-1,1-dioxo-4H-1λ6,2,4-benzothiadiazine-3-carboxamide
• InChI: InChI=1S/C15H12ClN3O3S/c16-11-6-2-1-5-10(11)9-17-15(20)14-18-12-7-3-4-8-13(12)23(21,22)19-14/h1-8H,9H2,(H,17,20)(H,18,19)
• InChI Key: FTWGJIREODHUNC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CNC(=O)C2=NS(=O)(=O)C3=CC=CC=C3N2)Cl
• Molecular Formula: C15H12ClN3O3S
• Molecular Weight: 349.8 g/mol

Description

CCT129202 is a benzothiadiazine derivative that has been synthesized and studied for its potential therapeutic applications. It has been shown to have anti-inflammatory and anti-cancer properties, making it a promising candidate for future drug development.

Mechanism of Action

The mechanism of action of CCT129202 involves the inhibition of various signaling pathways involved in inflammation and cancer progression. It has been shown to inhibit the NF-κB signaling pathway, which is involved in the regulation of inflammation and cell survival. Additionally, it has been shown to inhibit the Akt/mTOR signaling pathway, which is involved in the regulation of cell growth and survival.
Biochemical and Physiological Effects:
CCT129202 has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of inflammatory cytokines and chemokines. Additionally, it has been shown to induce apoptosis in cancer cells by activating caspase enzymes. Furthermore, it has been shown to reduce oxidative stress and protect against neurodegeneration.

Advantages and Limitations for Lab Experiments

One advantage of using CCT129202 in lab experiments is its specificity for inhibiting certain signaling pathways involved in inflammation and cancer progression. Additionally, it has been shown to have low toxicity and good bioavailability. However, one limitation is that it has not been extensively studied in clinical trials, and its long-term effects are not well understood.

Future Directions

There are several future directions for the study of CCT129202. One potential direction is to investigate its potential use in combination with other drugs for the treatment of cancer and inflammatory diseases. Additionally, further studies are needed to determine its long-term effects and potential side effects. Furthermore, the development of more specific and potent derivatives of CCT129202 may lead to more effective therapeutic agents.
In conclusion, CCT129202 is a promising compound that has been studied for its potential therapeutic applications in cancer research, neurodegenerative diseases, and inflammation. Its mechanism of action involves the inhibition of various signaling pathways involved in inflammation and cancer progression. While there are advantages and limitations to using CCT129202 in lab experiments, there are several future directions for its study that may lead to the development of more effective therapeutic agents.

Synthesis Methods

The synthesis of CCT129202 involves the reaction of 2-chlorobenzylamine with 2-mercaptobenzothiazole, followed by the addition of phosgene to form the carboxylic acid chloride. The resulting compound is then treated with ammonia to form the final product, CCT129202.

Scientific Research Applications

CCT129202 has been studied for its potential therapeutic applications in various fields, including cancer research, neurodegenerative diseases, and inflammation. It has been shown to have anti-cancer properties by inhibiting the growth of cancer cells and inducing apoptosis. Additionally, it has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain. Furthermore, it has been studied for its potential use in treating inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.